Cas no 2649073-90-3 (Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl-)

• Product Name: Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl-
• CAS No: 2649073-90-3
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5301830
• Update Time: 2025-06-27

Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl-

• Inchi： 1S/C11H21N3/c1-8-3-4-11(12,7-9(8)2)10-13-5-6-14-10/h8-9H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： MKLKZKSEEIDEPA-UHFFFAOYSA-N
• SMILES： C1(C2NCCN=2)(N)CCC(C)C(C)C1

Additional information on Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl-

Introduction to Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- (CAS No. 2649073-90-3)

Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2649073-90-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that feature a combination of cyclohexyl and imidazole moieties, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- is characterized by a cyclohexane ring substituted with an amine group at the 1-position and a 4,5-dihydro-1H-imidazole ring at the 2-position. Additionally, the presence of dimethyl groups at the 3 and 4 positions of the cyclohexane ring further enhances its structural complexity and potential for functionalization. This unique structural arrangement makes it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole scaffolds are well-known for their role in various pharmacological processes, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The incorporation of an imidazole ring into a cyclohexanamine backbone in Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- may contribute to its potential biological properties by leveraging the inherent bioactivity of imidazole and the steric effects provided by the cyclohexane ring.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The amine group in Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- can serve as a site for further chemical modification, allowing chemists to explore various derivatives with enhanced or tailored biological activities. This flexibility makes it an attractive starting point for medicinal chemists seeking to develop new drugs targeting specific diseases or biological pathways.

Recent studies have highlighted the importance of cycloalkylamine derivatives in medicinal chemistry. These compounds often exhibit improved pharmacokinetic properties compared to their aromatic counterparts due to their favorable solubility and metabolic stability. The cyclohexyl group in Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- may contribute to these advantages by providing a hydrophobic environment that enhances binding affinity to biological targets.

The synthesis of Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a cyclohexane precursor to introduce the amine and dimethyl groups at the appropriate positions. Subsequently, the imidazole ring is incorporated through condensation reactions involving appropriate imidazole precursors.

The choice of synthetic route can significantly impact the overall efficiency and scalability of producing this compound. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions or enzymatic transformations, may be employed to improve reaction efficiency and reduce byproduct formation. These approaches align with current trends in green chemistry aimed at minimizing environmental impact while maximizing synthetic yields.

In terms of applications, Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl- holds promise in several areas within pharmaceutical research. Its structural features suggest potential activity against enzymes or receptors involved in inflammatory diseases or cancer progression. Additionally, its ability to undergo further derivatization makes it a valuable scaffold for designing molecules with specific target interactions.

The pharmacological evaluation of this compound is currently under investigation in various research laboratories. Initial studies may focus on assessing its binding affinity to relevant biological targets using computational modeling or experimental techniques such as surface plasmon resonance (SPR) or X-ray crystallography. These studies aim to elucidate its mechanism of action and identify potential therapeutic applications.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy before moving into clinical trials. Preclinical studies using cell-based assays or animal models can provide valuable insights into the pharmacological properties of Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl. These studies help researchers identify potential side effects or off-target interactions that could influence its suitability for therapeutic use.

The future prospects for Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dimethyl are promising given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies，this compound may emerge as a key player in next-generation drug discovery efforts.